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Compound of Interest

Compound Name: Serba-2

CAS No.: 533884-08-1

Cat. No.: B12373878

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding affinity and functional activity of

Serba-2 with its primary target, Estrogen Receptor Beta (ERβ), and its cross-reactivity with

Estrogen Receptor Alpha (ERα). Serba-2, a synthetic, nonsteroidal estrogen, is recognized for

its selective agonist activity towards ERβ.[1] Understanding its cross-reactivity profile is crucial

for assessing its specificity and potential off-target effects in therapeutic applications.

Quantitative Comparison of Serba-2 Activity at
Estrogen Receptors
The following table summarizes the key quantitative metrics of Serba-2's interaction with

human ERα and ERβ. The data demonstrates a clear preference for ERβ, with a 9-fold higher

binding selectivity and an 11-fold greater functional selectivity.[1]
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Parameter
Estrogen Receptor
α (ERα)

Estrogen Receptor
β (ERβ)

Selectivity
(ERα/ERβ)

Binding Affinity (Ki) 14.5 nM 1.54 nM 9.4

Functional Potency

(EC50)
85 nM 3.61 nM 23.5

Efficacy 85% 100% -

Estrogen Receptor Beta (ERβ) Signaling Pathway
Serba-2 exerts its effects primarily through the canonical estrogen receptor signaling pathway.

Upon binding to Serba-2 in the cytoplasm, ERβ undergoes a conformational change, sheds

heat shock proteins (HSP), and dimerizes. The ligand-receptor complex then translocates to

the nucleus, where it binds to specific DNA sequences known as Estrogen Response Elements

(EREs) in the promoter regions of target genes, thereby modulating their transcription.
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Competitive Radioligand Binding Assay Workflow

ERα or ERβ Receptor

Incubate (4h, RT)

[3H]-Estradiol Serba-2 (Competitor)

Add Dextran-Coated
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Centrifuge
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Calculate IC50 and Ki
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Functional Reporter Gene Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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